Lithium aluminium deuteride

Specification

• Molecular Formula: AlH4Li
• Molecular Weight: 42.0 g/mol
• IUPAC Name: aluminum;lithium;deuteride
• Standard InChI: InChI=1S/Al.Li.4H/q+3;+1;4*-1/i;;4*1+1
• Standard InChI Key: BJKLPLABXHXMIM-HGZFDWPVSA-N
• Isomeric SMILES: [2H-].[2H-].[2H-].[2H-].[Li+].[Al+3]
• Canonical SMILES: [H-].[H-].[H-].[H-].[Li+].[Al+3]

Introduction

Chemical and Structural Characteristics of Lithium Aluminium Deuteride

Lithium aluminium deuteride is an inorganic compound characterized by the replacement of hydrogen atoms with deuterium in the lithium aluminium hydride structure. Its molecular structure, represented by the SMILES notation [Al-]([2H])([2H])([2H])[2H].[Li+], confirms the tetrahedral coordination of deuterium atoms around aluminium. Key physical properties include a melting point of 125°C, a density of 0.736 g/cm³, and solubility in ethers and tetrahydrofuran. The compound’s air and moisture sensitivity necessitates storage under inert atmospheres, as it reacts violently with water to release deuterium gas.

Table 1: Physical and Chemical Properties of LiAlD₄

Property	Value
Molecular Formula	AlD₄Li
Molecular Weight	41.98 g/mol
Melting Point	125°C
Density	0.736 g/cm³
Solubility	Diethyl ether, THF
Stability	Reacts violently with H₂O

X-ray diffraction (XRD) and Fourier-transform infrared (FTIR) spectroscopy reveal a crystalline structure analogous to LiAlH₄, with deuterium substitution causing subtle lattice contractions. The InChIKey OCZDCIYGECBNKL-HGZFDWPVSA-N uniquely identifies its isotopic composition.

Synthesis and Production Methods

The synthesis of LiAlD₄ primarily involves mechanochemical methods. High-energy ball milling of lithium aluminium hydride (LiAlH₄) with lithium hydride (LiH) for 24 hours yields approximately 93% pure Li₃AlD₆, as determined by hydrogen evolution measurements. The reaction proceeds via:

$$3\text{LiAlH}_4 + \text{LiH} \rightarrow \text{Li}_3\text{AlH}_6 + \text{Al} + 4.5\text{H}_2$$

Deuterium incorporation is achieved using deuterated precursors, with isotopic purity exceeding 98% in commercial grades. Electrode preparation for battery studies involves low-energy ball milling LiAlD₄ with acetylene black (85:15 wt%), forming a composite material validated through Raman and FTIR spectroscopy.

Applications in Scientific Research and Industry

Deuterium Labeling and Nuclear Technology

LiAlD₄ is a premier deuterium source for isotope labeling in organic synthesis, enabling the preparation of deuterated pharmaceuticals and NMR standards. Its role in tritium production—via neutron capture in nuclear reactors—stems from the reaction:

$$\text{LiAlD}_4 + \text{n} \rightarrow \text{LiAlT}_4 + \gamma$$

This application leverages deuterium’s neutron moderation efficiency, critical for sustaining fission reactions.

Metric	Value
Initial Discharge	1,729 mAh/g
Recharge Capacity	508 mAh/g
Coulombic Efficiency	29.4%
Cycle Stability	<10 cycles

Organometallic Synthesis

The compound’s low reactivity and selective deuteration capability facilitate the synthesis of deuterated organometallics, such as Grignard reagents and metal-organic frameworks (MOFs). These materials find use in kinetic isotope effect studies and catalytic systems.

Product Code	Purity	Form	Price
sc-488305	99%	Solid	$389/g
LIAL-HD-05-SOL	99.999%	Solution	$1,543/5g